Cas no 2228603-04-9 (2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2228603-04-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5885973
• PubChem ID: 165835944
• Update Time: 2023-12-27

2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-1,2,4-triazol-1-yl)ethylcyclopropane-1-carboxylic acid
• EN300-1728607
• 2228603-04-9
• 2-[2-(1H-1,2,4-triazol-1-yl)ethyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H11N3O2/c12-8(13)7-3-6(7)1-2-11-5-9-4-10-11/h4-7H,1-3H2,(H,12,13)
• InChI Key： AMYZJQUMQUJKEZ-UHFFFAOYSA-N
• SMILES： OC(C1CC1CCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų